![molecular formula C13H10ClFN2S B1522954 2-(1,3-Benzothiazol-2-yl)-4-fluoroaniline hydrochloride CAS No. 1258641-20-1](/img/structure/B1522954.png)
2-(1,3-Benzothiazol-2-yl)-4-fluoroaniline hydrochloride
Overview
Description
Benzothiazole is a privileged bicyclic ring system with multiple applications. It is known to exhibit a wide range of biological properties including anticancer, antimicrobial, antidiabetic, anticonvulsant, anti-inflammatory, antiviral, antitubercular activities .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be investigated by single crystal X-ray methods .Chemical Reactions Analysis
Benzothiazole derivatives can participate in various chemical reactions. For example, the multicomponent reaction between 2-aminobenzothiazole or its 6-substituted derivatives, indole-3-carbaldehyde, and aryl isocyanides in the presence of a heterogeneous acid catalyst P2O5 on a SiO2 support leading to 3-amino-2-(indol-3-yl)imidazo[2,1-b][1,3]benzothiazoles .Physical And Chemical Properties Analysis
Benzothiazole is a colorless, slightly viscous liquid with a melting point of 2°C and a boiling point of 227-228°C .Scientific Research Applications
Antitumor Applications
- Antitumor Properties : Novel derivatives, including 2-(4-aminophenyl)benzothiazoles, exhibit potent antitumor properties. Their mechanism involves cytochrome P450 1A1 mediated biotransformation, leading to active metabolites. Modifications, such as fluorine substitution and amino acid conjugation, have been employed to overcome metabolic inactivation and enhance solubility, respectively, showing significant efficacy in preclinical models of breast and ovarian cancers (Bradshaw et al., 2002).
Antimicrobial and Antifungal Activity
- Antimycobacterial and Antifungal Activity : Fluorinated benzothiazole derivatives have shown promising antimycobacterial and antifungal activities. Modifications at the molecular level result in compounds with significant antimicrobial properties, potentially useful for treating various bacterial and fungal infections (Sathe et al., 2011), (Pejchal et al., 2015).
Fluorescent Probes and Imaging Agents
- Fluorescent Probe Development : Derivatives have been explored for their fluorescent properties, showing potential as probes for sensing pH changes and metal cations, including magnesium and zinc, in biological systems. These compounds offer high sensitivity and selectivity, crucial for bioimaging applications (Tanaka et al., 2001).
Chemical Modifications for Enhanced Properties
- Structural Modifications and Biological Activities : Research has focused on synthesizing novel fluorinated benzothiazole compounds with enhanced biological activities. These modifications aim to improve pharmacological properties such as metabolic stability, leading to better therapeutic agents with potential applications in cancer treatment and beyond (Stec et al., 2011).
Mechanism of Action
Target of Action
The primary target of 2-(1,3-Benzothiazol-2-yl)-4-fluoroaniline hydrochloride is DprE1 , a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis . This enzyme plays a crucial role in the survival and virulence of the bacteria, making it an attractive target for anti-tubercular compounds .
Mode of Action
This compound interacts with its target DprE1, inhibiting its function .
Biochemical Pathways
By inhibiting DprE1, this compound disrupts the synthesis of arabinogalactan, a key component of the mycobacterial cell wall . This leads to a weakening of the cell wall and ultimately, the death of the bacteria .
Pharmacokinetics
Admet calculations suggest that the compound has a favorable pharmacokinetic profile
Result of Action
The inhibition of DprE1 by this compound results in the death of M. tuberculosis cells . This makes the compound a potential candidate for the development of new anti-tubercular drugs .
Safety and Hazards
Future Directions
Benzothiazole derivatives have become especially relevant in modern research and development in medicinal chemistry and pharmacology due to the threat of outbreaks of epidemics associated with the emergence and spread of various viruses . One-pot multicomponent reactions with the participation of 2-aminobenzothiazole are a promising trend in the synthesis of its bioactive derivatives .
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-4-fluoroaniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2S.ClH/c14-8-5-6-10(15)9(7-8)13-16-11-3-1-2-4-12(11)17-13;/h1-7H,15H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVTSORHCIXBEJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=C(C=CC(=C3)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClFN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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